N-butyl-1-(2-pyridin-3-ylpropanoyl)piperidine-3-carboxamide

• IUPAC Name: N-butyl-1-(2-pyridin-3-ylpropanoyl)piperidine-3-carboxamide
• InChI: InChI=1S/C18H27N3O2/c1-3-4-10-20-17(22)16-8-6-11-21(13-16)18(23)14(2)15-7-5-9-19-12-15/h5,7,9,12,14,16H,3-4,6,8,10-11,13H2,1-2H3,(H,20,22)
• InChI Key: DFFJMIAHGAHKHP-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1CCCN(C1)C(=O)C(C)C2=CN=CC=C2
• Molecular Formula: C18H27N3O2
• Molecular Weight: 317.4 g/mol

Description

N-butyl-1-(2-pyridin-3-ylpropanoyl)piperidine-3-carboxamide is a synthetic compound that belongs to the class of piperidine derivatives. Piperidine derivatives are known for their wide range of biological activities and are commonly used in the pharmaceutical industry for drug development

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-butyl-1-(2-pyridin-3-ylpropanoyl)piperidine-3-carboxamide typically involves the reaction of a piperidine derivative with a pyridine derivative under specific conditions. One common method involves the use of a piperidine-3-carboxylic acid derivative, which is reacted with a pyridine-3-propanoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at room temperature .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

N-butyl-1-(2-pyridin-3-ylpropanoyl)piperidine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium at elevated temperatures.

Reduction: Lithium aluminum hydride in anhydrous ether at low temperatures.

Substitution: Nucleophiles like sodium methoxide in methanol at room temperature.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted piperidine derivatives.

Scientific Research Applications

N-butyl-1-(2-pyridin-3-ylpropanoyl)piperidine-3-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential as a ligand in receptor binding studies.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and analgesic properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-butyl-1-(2-pyridin-3-ylpropanoyl)piperidine-3-carboxamide involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

N-butyl-1-(2-pyridin-3-ylpropanoyl)piperidine-3-carboxamide: shares similarities with other piperidine derivatives such as:

Uniqueness

• The unique combination of the piperidine and pyridine moieties in this compound provides it with distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .